Cas no 217435-65-9 (6-Bromo-8-methylimidazo[1,2-a]pyridine)

6-Bromo-8-methylimidazo[1,2-a]pyridine is a heterocyclic compound featuring a fused imidazole and pyridine ring system, substituted with bromine and methyl functional groups. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The methyl group contributes to steric and electronic modulation, influencing binding affinity in target molecules. Its well-defined reactivity profile and stability under standard conditions make it a valuable building block for constructing complex heterocyclic frameworks. Suitable for use in medicinal chemistry and material science, it offers reliable performance in diverse synthetic pathways.

6-Bromo-8-methylimidazo[1,2-a]pyridine structure

217435-65-9 structure

Product Name:6-Bromo-8-methylimidazo[1,2-a]pyridine

CAS No:217435-65-9

MF:C₈H₇BrN₂

MW:211.058580636978

MDL:MFCD06496197

CID:1011468

PubChem ID:5260647

Update Time:2025-05-23

6-Bromo-8-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 6-bromo-8-methyl-Imidazo[1,2-a]pyridine
- 6-BROMO-8-METHYLIMIDAZO[1,2-A]PYRIDINE
- 6-BROMO-8-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE
- 6-Bromo-8-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one
- 6-BROMO-8-METHYL-4H-BENZO[1,4]OXAZIN-3-ONE
- AB53059
- AG-D-46760
- AGN-PC-000Y8I
- CTK4B2532
- FD7253
- SureCN4288420
- Imidazo[1,2-a]pyridine, 6-bromo-8-methyl-
- SMR000180476
- MLS000327501
- FUGACMZCEQHBIU-UHFFFAOYSA-N
- HMS2396I17
- SY039846
- AK419046
- imidazo[1,2-a]pyridine,6-bromo-8-methyl-
- 6-Bromo-8-methylimidazo[1,2-a]pyridine, AldrichCPR
- AKOS015993505
- SCHEMBL1348114
- MFCD06496197
- CS-0084904
- Z1269209111
- C74073
- EN300-134413
- DB-124258
- 217435-65-9
- CHEMBL1583881
- 7X-0875
- ALBB-022745
- 6-Bromo-8-methylimidazo[1,2-a]pyridine
- MDL： MFCD06496197
- Inchi： 1S/C8H7BrN2/c1-6-4-7(9)5-11-3-2-10-8(6)11/h2-5H,1H3
- InChI Key： FUGACMZCEQHBIU-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C2=NC=CN2C=1

Computed Properties

Exact Mass: 209.97931
Monoisotopic Mass: 209.97926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.3
XLogP3: 2.8

Experimental Properties

PSA: 17.3

6-Bromo-8-methylimidazo[1,2-a]pyridine Pricemore >>

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Chemenu	CM251387-100mg	6-Bromo-8-methylimidazo[1,2-a]pyridine	217435-65-9	95+%	100mg	$53	2021-08-04
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Chemenu	CM251387-1g	6-Bromo-8-methylimidazo[1,2-a]pyridine	217435-65-9	95+%	1g	$125	2021-08-04
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